molecular formula C4H4N2O2 B1310951 Isoxazole-5-carboxamide CAS No. 89032-77-9

Isoxazole-5-carboxamide

Cat. No. B1310951
CAS RN: 89032-77-9
M. Wt: 112.09 g/mol
InChI Key: DSIBSRXKQRYPJP-UHFFFAOYSA-N
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Description

Isoxazole-5-carboxamide is a compound used for research and development . It is not intended for medicinal, household, or other uses .


Molecular Structure Analysis

The molecular structure of isoxazole derivatives was characterized using IR, 1H NMR, 13C NMR, CHN analysis, and single-crystal X-ray Crystallography . The DFT analysis was achieved by using the B3LYP methodology with a 6–311+ G (d, p) basis set to study the electronic structure of molecules .


Chemical Reactions Analysis

The most broadly researched and reported synthesis of isoxazole derivative is through the (3 + 2) cycloaddition reaction of an alkyne that acts as a dipolarophile and nitrile oxide as the dipole .

Scientific Research Applications

Anticancer Activity

Isoxazole-5-carboxamide derivatives have shown potential in anticancer research. They act as inhibitors that can target cancer cells, showing promising results in cytotoxicity assays against various cancer cell lines such as breast (MCF-7), cervical (HeLa), and liver (Hep3B) cancer cells .

Antimicrobial and Antibacterial Properties

These compounds also exhibit antimicrobial and antibacterial activities, making them valuable in the development of new antibiotics and treatments for bacterial infections .

Anti-inflammatory and Analgesic Effects

Isoxazole-5-carboxamide derivatives have been used to synthesize drugs with anti-inflammatory and analgesic properties, useful in treating conditions like chronic pain and inflammation .

Antioxidant Properties

The antioxidant activity of these compounds is significant in preventing oxidative stress, which can lead to various chronic diseases .

Enzyme Inhibition

They serve as enzyme inhibitors, such as COX2 inhibitors, which are important in the treatment of conditions like arthritis .

Neurological Applications

Some isoxazole derivatives act on the central nervous system, with applications ranging from neurotoxins to drugs affecting neurotransmitters like GABAA .

Immunomodulatory Effects

Isoxazole-5-carboxamide is found in drugs that have immunosuppressant properties, which are crucial in preventing organ rejection after transplantation .

Drug Synthesis and Design

The structural moiety of isoxazole-5-carboxamide is integral in drug design, aiding in the synthesis of various pharmacologically active drugs .

Safety and Hazards

When handling Isoxazole-5-carboxamide, it is advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye . Personal protective equipment and chemical impermeable gloves should be used, and adequate ventilation should be ensured .

Future Directions

Isoxazole and its derivatives have several applications in pharmaceutical industries, including antimicrobial, antitumor, anticancer, antifungal, and antibacterial activities . This suggests potential future directions in the development of more potent and specific analogs of isoxazole-based compounds for the biological target .

properties

IUPAC Name

1,2-oxazole-5-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H4N2O2/c5-4(7)3-1-2-6-8-3/h1-2H,(H2,5,7)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DSIBSRXKQRYPJP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C(ON=C1)C(=O)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20427255
Record name isoxazole-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20427255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

112.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Isoxazole-5-carboxamide

CAS RN

89032-77-9
Record name isoxazole-5-carboxamide
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20427255
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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